N-(4-{[(2,4-dimethylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide

• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol
• IUPAC Name: N-[4-[[2-(2,4-dimethylphenoxy)acetyl]amino]phenyl]-2-methylpropanamide
• InChI: InChI=1S/C20H24N2O3/c1-13(2)20(24)22-17-8-6-16(7-9-17)21-19(23)12-25-18-10-5-14(3)11-15(18)4/h5-11,13H,12H2,1-4H3,(H,21,23)(H,22,24)
• InChI Key: RXAIKECPILTGLS-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OCC(=O)NC2=CC=C(C=C2)NC(=O)C(C)C)C

Description

N-(4-{[(2,4-dimethylphenoxy)acetyl]amino}phenyl)-2-methylpropanamide, commonly known as DMAPT, is a synthetic compound that has gained significant attention in the field of cancer research due to its potential anti-cancer properties. DMAPT belongs to the class of compounds called dimethylamino-parthenolides (DMAPT analogs), which are derived from the natural compound parthenolide found in feverfew plants.

Mechanism of Action

The mechanism of action of DMAPT involves the inhibition of the transcription factor NF-κB, which plays a critical role in the regulation of inflammation and cancer cell survival. DMAPT binds to and modifies the cysteine residue of NF-κB, resulting in its inactivation. This, in turn, leads to the downregulation of various genes involved in cancer cell survival, proliferation, and inflammation.
Biochemical and Physiological Effects:
DMAPT has been shown to have a wide range of biochemical and physiological effects. In addition to its anti-cancer properties, DMAPT has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. DMAPT has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is critical for tumor growth and metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMAPT is its ability to selectively induce apoptosis in cancer cells while sparing normal cells. This makes it a promising candidate for cancer therapy with fewer side effects than conventional chemotherapy. However, DMAPT has limitations in terms of its stability and solubility, which can affect its efficacy in lab experiments. Additionally, the mechanism of action of DMAPT is not fully understood, which can make it challenging to optimize its use in cancer therapy.

Future Directions

There are several future directions for the research and development of DMAPT. One area of focus is to optimize the synthesis method of DMAPT to improve its yield and purity. Another area of research is to investigate the use of DMAPT in combination with other anti-cancer agents to enhance its efficacy. Additionally, further research is needed to fully understand the mechanism of action of DMAPT and its potential applications in the treatment of various diseases beyond cancer.

Synthesis Methods

DMAPT can be synthesized through a multi-step process starting with 2,4-dimethylphenol and acetic anhydride. The resulting product is then reacted with 4-aminobenzoic acid, followed by a coupling reaction with 2-methylpropionic acid chloride to obtain DMAPT. The synthesis of DMAPT has been optimized in recent years to improve its yield and purity, making it more accessible for research purposes.

Scientific Research Applications

DMAPT has been extensively studied for its potential anti-cancer properties. Research has shown that DMAPT can induce apoptosis (programmed cell death) in cancer cells, inhibit cancer cell proliferation, and sensitize cancer cells to chemotherapy. DMAPT has also been shown to have anti-inflammatory and anti-angiogenic properties, making it a promising candidate for the treatment of various diseases.